Cas no 1025066-16-3 (3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine)

• Product Name: 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine
• CAS No: 1025066-16-3
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 4559412
• PubChem ID: 59380298
• Update Time: 2025-10-05

3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-6-chloro-7-MethyliMidazo[1,2-b]pyridazine
• 3--bromo-6-chloro-7-methylImidazo[1,2-b]pyridazine（WS201711）
• Imidazo[1,2-b]pyridazine, 3-bromo-6-chloro-7-methyl-
• DB-084137
• SCHEMBL137744
• 3-bromo-6-chloro-7-methyl-imidazo[1,2-b]pyridazine
• 1025066-16-3
• CS-0138147
• JUVHBJGMTMVNQR-UHFFFAOYSA-N
• MFCD30471268
• 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine

• Inchi： 1S/C7H5BrClN3/c1-4-2-6-10-3-5(8)12(6)11-7(4)9/h2-3H,1H3
• InChI Key： JUVHBJGMTMVNQR-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)N1N=C(Cl)C(C)=C2

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.49g/mol
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine

Comprehensive Overview of 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine (CAS No. 1025066-16-3)

3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine (CAS No. 1025066-16-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of bromo and chloro substituents enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for imidazo[1,2-b]pyridazine derivatives has surged, driven by their role in targeting diseases such as cancer and infectious diseases. The compound 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine is often explored for its ability to modulate protein-protein interactions, a hot topic in modern drug design. Its methyl group further contributes to its lipophilicity, which is crucial for improving drug bioavailability. These attributes make it a promising candidate for hit-to-lead optimization in medicinal chemistry.

From a synthetic perspective, CAS No. 1025066-16-3 is frequently utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. The compound's bromo and chloro groups serve as excellent handles for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This aligns with the growing trend of fragment-based drug discovery, where small molecules like 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine are used to identify novel therapeutic scaffolds.

Environmental and sustainability considerations are also shaping the research around imidazo[1,2-b]pyridazine compounds. Green chemistry approaches, such as catalytic C-H activation, are being employed to synthesize these molecules more efficiently. The compound's stability under various conditions makes it suitable for industrial-scale production, addressing the need for cost-effective synthetic routes in pharmaceutical manufacturing. This is particularly relevant as the industry moves toward more sustainable practices.

Another area of interest is the computational modeling of 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine. Advances in AI-driven drug discovery have enabled researchers to predict its binding affinities and pharmacokinetic properties with greater accuracy. Tools like molecular docking and quantum mechanical calculations are being used to explore its interactions with biological targets, reducing the time and cost associated with experimental screening. This synergy between computational and experimental methods is revolutionizing the field.

In summary, 3-bromo-6-chloro-7-methylimidazo[1,2-b]pyridazine (CAS No. 1025066-16-3) is a versatile compound with broad applications in drug discovery and organic synthesis. Its structural features, combined with the growing emphasis on sustainable chemistry and AI-aided design, position it as a key player in the development of next-generation therapeutics. As research continues to uncover its potential, this compound is likely to remain a focal point in scientific innovation.